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Compound of Interest

Compound Name: 1,2,3-Trifluoro-5-nitrobenzene

Cat. No.: B1304204 Get Quote

Essential Safety and Handling Guide for 1,2,3-
Trifluoro-5-nitrobenzene
This guide provides crucial safety and logistical information for the handling and disposal of

1,2,3-Trifluoro-5-nitrobenzene (CAS No: 66684-58-0), a chemical that is fatal if swallowed

and harmful in contact with skin or if inhaled.[1][2][3] Adherence to these procedures is vital for

ensuring the safety of all laboratory personnel.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against the hazards associated with

1,2,3-Trifluoro-5-nitrobenzene. The following table outlines the minimum required PPE.
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Body Part Equipment Specifications & Rationale

Eyes/Face Safety Goggles & Face Shield

Must be worn to protect

against splashes and vapors.

Goggles must be chemical

splash-proof. A face shield

provides an additional layer of

protection.

Skin Chemical-Resistant Lab Coat

A long-sleeved, chemical-

resistant lab coat is mandatory

to protect against skin contact.

Respiratory
Chemical Fume Hood /

Respirator

All handling of 1,2,3-Trifluoro-

5-nitrobenzene must be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

[4][5] If a fume hood is not

available, a NIOSH-approved

respirator with organic vapor

cartridges is required.[4]

Hands Chemical-Resistant Gloves

The selection of appropriate

gloves is critical. While specific

breakthrough time data for

1,2,3-Trifluoro-5-nitrobenzene

is not readily available, the

following recommendations are

based on materials resistant to

aromatic and nitro-compounds.

[4] Always consult the glove

manufacturer's specific

chemical resistance data.

Nitrile Gloves

Recommended for incidental

contact. Not suitable for

prolonged immersion.[4]
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Butyl Rubber Gloves

Recommended for handling

and protection against spills

due to excellent resistance to

nitro-compounds.[4]

Neoprene Gloves
A suitable alternative to nitrile

gloves.[4]

Feet Closed-Toe Shoes
Mandatory to protect against

spills.[4]

Operational and Disposal Plans
I. Preparation and Handling Protocol

Area Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and unobstructed.[6]

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment and reagents before introducing the chemical.

Personal Preparation:

Don all required PPE as outlined in the table above.

Chemical Handling:

Conduct all transfers and manipulations of 1,2,3-Trifluoro-5-nitrobenzene within the

chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.[6]

Use the smallest quantity of the chemical necessary for the experiment.

Keep containers tightly closed when not in use to minimize vapor release.[6]
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Do not eat, drink, or smoke in the handling area.[2][7]

II. Waste Disposal Protocol

Waste Segregation:

All disposable materials that have come into contact with 1,2,3-Trifluoro-5-nitrobenzene
(e.g., gloves, bench paper, pipette tips) must be considered hazardous waste.

Segregate liquid waste containing this chemical from other waste streams.

Waste Collection:

Collect liquid waste in a designated, properly labeled, and sealed hazardous waste

container.

Collect solid waste in a separate, clearly labeled, and sealed container.

Disposal Procedure:

Dispose of all waste (liquid and solid) through your institution's approved hazardous waste

disposal program.[2][6]

Do not pour any amount of this chemical down the drain.[8]

Follow all local, regional, and national regulations for hazardous waste disposal.[8]

III. Emergency Procedures

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2][6]

Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[2][6] Seek medical attention.

Inhalation: Move the individual to fresh air.[2][6] If breathing is difficult, administer oxygen.

Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water.[2] Seek immediate medical

attention.

Spills:

Evacuate the area.

Wearing appropriate PPE, absorb the spill with an inert material such as sand, silica gel,

or a universal binder.[8]

Collect the absorbed material into a sealed container for hazardous waste disposal.[8]

Clean the spill area thoroughly.
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Caption: Workflow for the safe handling and disposal of 1,2,3-Trifluoro-5-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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